Cas no 92156-84-8 (2-(3,4-Dimethoxyphenyl)pentan-3-one)

• Product Name: 2-(3,4-Dimethoxyphenyl)pentan-3-one
• CAS No: 92156-84-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1094960
• PubChem ID: 10998609
• Update Time: 2025-05-25

2-(3,4-Dimethoxyphenyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)pentan-3-one
• 2-(3,4-Dimethoxyphenyl)-3-pentanone
• AKOS017860921
• 92156-84-8
• 3-Pentanone, 2-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C13H18O3/c1-5-11(14)9(2)10-6-7-12(15-3)13(8-10)16-4/h6-9H,5H2,1-4H3
• InChI Key： UKXAOUMIJAWKSF-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(3,4-Dimethoxyphenyl)pentan-3-one

Comprehensive Guide to 2-(3,4-Dimethoxyphenyl)pentan-3-one (CAS No. 92156-84-8): Properties, Applications, and Market Insights

2-(3,4-Dimethoxyphenyl)pentan-3-one (CAS No. 92156-84-8) is a specialized organic compound with a unique molecular structure that combines a dimethoxyphenyl group with a pentan-3-one backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. Researchers often refer to it as a dimethoxy-substituted ketone, highlighting its potential as a building block for more complex molecules.

The 3,4-dimethoxyphenyl moiety in 2-(3,4-Dimethoxyphenyl)pentan-3-one contributes to its electron-rich aromatic system, making it valuable for designing compounds with specific electronic properties. Recent studies have explored its role in developing novel bioactive molecules, particularly in addressing current challenges in drug discovery and sustainable agriculture. The ketone functionality at the third position of the pentane chain offers an excellent site for further chemical modifications.

In the context of green chemistry trends, 92156-84-8 has been investigated as a potential intermediate for eco-friendly synthesis routes. Its balanced lipophilicity, demonstrated by a calculated logP value, makes it particularly interesting for medicinal chemistry applications where membrane permeability is crucial. The compound's molecular weight of 222.28 g/mol and specific structural features position it as an attractive candidate for fragment-based drug design approaches.

The pharmaceutical industry has shown growing interest in 2-(3,4-Dimethoxyphenyl)pentan-3-one derivatives as potential scaffolds for central nervous system (CNS) drugs. The dimethoxy aromatic system is known to interact with various neurotransmitter receptors, sparking research into its possible applications for neurological disorders. This aligns with current healthcare priorities addressing brain health and cognitive function in aging populations.

From a synthetic chemistry perspective, CAS 92156-84-8 serves as an important intermediate for constructing more complex chiral molecules. The presence of the prochiral center at the 3-position of the pentanone chain offers opportunities for asymmetric synthesis, a hot topic in modern pharmaceutical manufacturing. Recent publications have highlighted its utility in creating optically active compounds with potential biological activity.

In material science applications, the dimethoxyphenyl pentanone structure has been explored for developing advanced organic materials. Its ability to participate in π-π stacking interactions while maintaining good solubility makes it interesting for organic electronic devices. This connects with the growing demand for sustainable materials in electronics and energy storage applications.

The analytical characterization of 2-(3,4-Dimethoxyphenyl)-3-pentanone typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. These methods are crucial for quality control in production and for verifying the compound's purity in research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such compounds, supporting their development in various fields.

Market analysis indicates steady growth in demand for 92156-84-8 and related compounds, particularly from the pharmaceutical intermediates sector. The compound's versatility as a chemical building block aligns well with industry needs for diverse molecular scaffolds. Current pricing trends reflect its specialized nature and the technical requirements for its synthesis and purification.

Environmental and safety considerations for 2-(3,4-Dimethoxyphenyl)pentan-3-one follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should always be observed. This aspect is particularly important given increasing focus on laboratory safety standards and responsible chemical management in research institutions.

Future research directions for CAS 92156-84-8 may explore its potential in catalysis and as a ligand in metal-organic frameworks. The compound's structural features suggest possible applications in emerging areas of molecular recognition and supramolecular chemistry. Such developments could open new avenues in smart materials and targeted drug delivery systems.

For researchers working with 2-(3,4-dimethoxyphenyl)-3-pentanone, proper storage conditions (typically cool, dry environments) and handling procedures are essential to maintain compound integrity. The growing emphasis on reproducible research in chemical sciences makes these practical considerations increasingly important for both academic and industrial applications.

In summary, 2-(3,4-Dimethoxyphenyl)pentan-3-one (CAS No. 92156-84-8) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique combination of aromatic methoxy groups and ketone functionality continues to inspire innovative applications in pharmaceuticals, materials science, and beyond. As research progresses, this compound will likely play an important role in addressing current scientific challenges and developing next-generation technologies.